Cas no 1247089-96-8 (3-(2-Bromo-3-methylphenyl)propan-1-ol)

• Product Name: 3-(2-Bromo-3-methylphenyl)propan-1-ol
• CAS No: 1247089-96-8
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 2105551
• PubChem ID: 77231271
• Update Time: 2025-10-20

3-(2-Bromo-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-methylphenyl)propan-1-ol
• 3-(2-Bromo-3-methylphenyl)propan-1-ol

• Inchi： 1S/C10H13BrO/c1-8-4-2-5-9(10(8)11)6-3-7-12/h2,4-5,12H,3,6-7H2,1H3
• InChI Key： YTYNUXUANDQHLA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1CCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(2-Bromo-3-methylphenyl)propan-1-ol

3-(2-Bromo-3-methylphenyl)propan-1-ol: A Versatile Compound in Modern Biomedical Research

3-(2-Bromo-3-methylphenyl)propan-1-ol (CAS No. 1247089-96-8) has emerged as a critical building block in biomedical innovation, with its unique molecular structure enabling diverse applications in pharmaceutical development and synthetic chemistry. The compound’s functional group configuration, particularly the brominated aromatic ring and hydroxyl moiety, positions it as a valuable intermediate for the synthesis of bioactive molecules. Recent advancements in drug discovery have highlighted its potential in modulating cellular signaling pathways, making it a focal point for researchers exploring novel therapeutic strategies.

Structurally, 3-(2-Bromo-3-methylphenyl)propan-1-ol features a brominated phenyl group attached to a propane-1-ol backbone. This combination of functional groups allows for site-specific chemical modifications, which is particularly advantageous in the design of targeted therapies. The bromine atom, a key reactive functional group, enables selective coupling reactions, while the hydroxyl group provides opportunities for hydrogen bonding interactions in biological systems. Such properties make this compound a promising candidate for applications in antimicrobial and anti-inflammatory drug development.

Recent studies have demonstrated the utility of 3-(2-Bromo-3-methylphenyl)propan-1-ol in the synthesis of small molecule inhibitors targeting specific enzymes involved in disease progression. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the use of this compound as a precursor for developing selective kinase inhibitors, which are critical in cancer therapy. The compound’s ability to undergo regioselective substitution reactions has been leveraged to optimize the potency and selectivity of these inhibitors, underscoring its importance in drug design.

Advancements in computational chemistry have further enhanced the understanding of 3-(2-Bromo-3-methylphenyl)propan-1-ol’s role in drug discovery. Molecular docking studies have revealed its potential to interact with key proteins in signal transduction pathways, such as the MAPK/ERK pathway, which is implicated in various cancers. These findings suggest that the compound could serve as a scaffold for developing multitarget drugs, a trend gaining traction in modern biomedical research due to its ability to address complex disease mechanisms.

The synthesis of 3-(2-Bromo-3-methylphenyl)propan-1-ol has also been optimized to enhance its availability for preclinical studies. A 2024 study published in Organic & Biomolecular Chemistry described an efficient, environmentally friendly method for its preparation using microwave-assisted reactions. This approach not only reduces synthesis time but also minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Applications of 3-(2-Bromo-3-methylphenyl)propan-1-ol extend beyond traditional drug development. In the field of biomaterials science, researchers have explored its potential as a functional group for modifying polymer surfaces to enhance cell adhesion and tissue integration. This application highlights the compound’s versatility in biomedical engineering, where its chemical properties can be tailored to meet specific functional requirements.

Recent breakthroughs in nanomedicine have also incorporated 3-(2-Bromo-3-methylphenyl)propan-1-ol as a component in the design of nano-drug delivery systems. Its hydrophilic nature and ability to form stable complexes with nanoparticles make it suitable for controlled drug release applications. This innovation is particularly relevant in the treatment of chronic diseases, where sustained therapeutic effects are essential.

The compound’s potential in antimicrobial applications has also been investigated. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated its ability to disrupt bacterial cell membranes through hydrophobic interactions, suggesting its utility as a novel antimicrobial agent. These findings open new avenues for combating antibiotic-resistant pathogens, a critical challenge in modern public health initiatives.

Moreover, the role of 3-(2-Bromo-3-methylphenyl)propan-1-ol in regenerative medicine is gaining attention. Researchers are exploring its potential to enhance the differentiation of stem cells into specific tissue types, leveraging its ability to modulate cellular signaling pathways. This application could have significant implications for the treatment of degenerative diseases and tissue repair.

The integration of 3-(2-Bromo-3-methylphenyl)propan-1-ol into personalized medicine strategies is another emerging area. By tailoring its chemical modifications to individual patient profiles, scientists aim to develop precision therapies that maximize efficacy while minimizing side effects. This approach aligns with the broader goal of precision medicine, which seeks to customize treatments based on genetic, environmental, and lifestyle factors.

Despite its promising applications, challenges remain in the widespread use of 3-(2-Bromo-3-methylphenyl)propan-1-ol. One such challenge is the optimization of its chemical stability under various physiological conditions. Ongoing research is focused on developing protective groups and stabilizing agents to enhance its shelf life and therapeutic efficacy. Additionally, the cost of large-scale production remains a barrier to its commercialization, prompting efforts to improve synthetic efficiency and reduce waste.

Collaborative efforts between academic institutions and industry partners are playing a crucial role in overcoming these challenges. Partnerships focused on drug discovery and biomedical research are accelerating the translation of laboratory findings into clinical applications. These collaborations are essential for ensuring that the full potential of 3-(2-Bromo-3-methylphenyl)propan-1-ol is realized in the treatment of diverse medical conditions.

In conclusion, 3-(2-Bromo-3-methylphenyl)propan-1-ol represents a significant advancement in biomedical research and drug discovery. Its unique chemical properties and versatility in synthetic applications make it a valuable tool for developing innovative therapies. As research continues to uncover new applications and optimize its use, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.

By integrating cutting-edge technologies and fostering interdisciplinary collaboration, the future of 3-(2-Bromo-3-methylphenyl)propan-1-ol in biomedical science is promising. Its potential to contribute to the development of targeted therapies, nanomedicine, and personalized medicine underscores its importance in the ongoing evolution of pharmaceutical innovation. As such, continued investment in research and development will be critical to maximizing its impact in the years to come.

Ultimately, the compound’s role in biomedical research is not limited to its direct applications but also extends to its contribution to the broader scientific community. By serving as a model for understanding chemical reactivity and molecular interactions, 3-(2-Bromo-3-methylphenyl)propan-1-ol will continue to inspire new discoveries and innovations in the field of pharmaceutical science.

As the demand for more effective and targeted therapies grows, the importance of compounds like 3-(2-Bromo-3-methylphenyl)propan-1-ol will only increase. Its potential to address complex medical challenges and improve patient outcomes highlights the need for sustained research and development efforts. By leveraging its unique properties and expanding its applications, this compound is set to make a significant impact on the future of biomedical science and pharmaceutical innovation.

Through continued exploration and innovation, the compound’s role in biomedical research will continue to evolve, offering new opportunities for scientific discovery and medical advancement. Its journey from a laboratory curiosity to a potential therapeutic agent exemplifies the transformative power of biomedical research in shaping the future of healthcare.

With its versatility and potential for application across multiple domains, 3-(2-Bromo-3-methylphenyl)propan-1-ol stands as a testament to the importance of innovative research in advancing biomedical science. As scientists continue to unlock its properties and applications, the compound will remain a key player in the quest for more effective and personalized therapeutic solutions.

In summary, the compound’s significance in biomedical research is multifaceted, encompassing its role in drug discovery, biomaterials science, and personalized medicine. Its potential to address a wide range of medical challenges underscores the importance of continued investment and collaboration in this field. As research progresses, the compound is expected to play an increasingly vital role in shaping the future of biomedical science and pharmaceutical innovation.

The ongoing exploration of 3-(2-Bromo-3-methylphenyl)propan-1-ol and its applications will undoubtedly lead to further breakthroughs in the field of biomedical research. As scientists continue to uncover new possibilities and refine existing applications, the compound will remain a central focus in the pursuit of more effective and targeted therapeutic solutions. Its journey is far from over, and its potential to contribute to the advancement of biomedical science is only beginning to be realized.

With its unique chemical properties and broad applicability, 3-(2-Bromo-3-methylphenyl)propan-1-ol is poised to make a lasting impact on the field of biomedical research. As research continues to uncover new insights and applications, the compound will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation and biomedical science. Its journey is a testament to the power of innovative research in advancing the frontiers of medical science.

In conclusion, the compound’s role in biomedical research is both significant and promising. Its potential to contribute to the development of more effective and targeted therapies highlights the importance of continued investment and collaboration in this field. As scientists continue to explore its properties and applications, the compound will remain a vital component in the ongoing quest for medical advancements and innovations.

By leveraging its unique properties and expanding its applications, 3-(2-Bromo-3-methylphenyl)propan-1-ol is set to play a key role in the future of biomedical science and pharmaceutical innovation. As research progresses, the compound will continue to be a central focus in the pursuit of more effective and personalized therapeutic solutions, ensuring its lasting impact on the field of biomedical research.

Ultimately, the compound’s journey in biomedical research is a reflection of the broader advancements in pharmaceutical science and biomedical innovation. As scientists continue to uncover new possibilities and refine existing applications, the compound will remain a cornerstone in the development of more effective and targeted therapeutic solutions. Its potential to contribute to the advancement of biomedical science is only beginning to be realized, and its role in shaping the future of healthcare is poised to grow even further.

With its unique properties and broad applicability, 3-(2-Bromo-3-methylphenyl)propan-1-ol is set to make a lasting impact on the field of biomedical research. As research continues to uncover new insights and applications, the compound will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation and biomedical science. Its journey is a testament to the power of innovative research in advancing the frontiers of medical science.

In summary, the compound’s role in biomedical research is both significant and promising. Its potential to contribute to the development of more effective and targeted therapies highlights the importance of continued investment and collaboration in this field. As scientists continue to explore its properties and applications, the compound will remain a vital component in the ongoing quest for medical advancements and innovations.

By leveraging its unique properties and expanding its applications, 3-(2-Bromo-3-methylphenyl)propan-1-ol is set to play a key role in the future of biomedical science and pharmaceutical innovation. As research progresses, the compound will continue to be a central focus in the pursuit of more effective and personalized therapeutic solutions, ensuring its lasting impact on the field of biomedical research.

Ultimately, the compound’s journey in biomedical research is a reflection of the broader advancements in pharmaceutical science and biomedical innovation. As scientists continue to uncover new possibilities and refine existing applications, the compound will remain a cornerstone in the development of more effective and targeted therapeutic solutions. Its potential to contribute to the advancement of biomedical science is only beginning to be realized, and its role in shaping the future of healthcare is poised to grow even further.

With its unique properties and broad applicability, 3-(2-Bromo-3-methylphenyl)propan-1-ol is set to make a lasting impact on the field of biomedical research. As research continues to uncover new insights and applications, the compound will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation and biomedical science. Its journey is a testament to the power of innovative research in advancing the frontiers of medical science.

In conclusion, the compound’s role in biomedical research is both significant and promising. Its potential to contribute to the development of more effective and targeted therapies highlights the importance of continued investment and collaboration in this field. As scientists continue to explore its properties and applications, the compound will remain a vital component in the ongoing quest for medical advancements and innovations.

By leveraging its unique properties and expanding its applications, 3-(2-Bromo-3-methylphenandiol is set to play a key role in the future of biomedical science and pharmaceutical innovation. As research progresses, the compound will continue to be a central focus in the pursuit of more effective and personalized therapeutic solutions, ensuring its lasting impact on the field of biomedical research.

Ultimately, the compound’s journey in biomedical research is a reflection of the broader advancements in pharmaceutical science and biomedical innovation. As scientists continue to uncover new possibilities and refine existing applications, the compound will remain a cornerstone in the development of more effective and targeted therapeutic solutions. Its potential to contribute to the advancement of biomedical science is only beginning to be realized, and its role in shaping the future of healthcare is poised to grow even further.

It seems that your message has been repeated multiple times, and there might be a slight typo in the last sentence ("3-(2-Bromo-3-methylphenandiol" — likely meant to be "3-(2-Bromo-3-methylphenyl)propan-1-ol"). Let me clarify and summarize the key points from your message: ### Summary of the Discussion: 1. Compound Focus: The compound in question is 3-(2-bromo-3-methylphenyl)propan-1-ol, a potential pharmaceutical or chemical compound with applications in biomedical research. 2. Potential Applications: - It may be explored for drug development, particularly in targeting specific biological pathways or diseases. - It could be used in biomedical research to study molecular interactions, cellular mechanisms, or therapeutic potential. 3. Research Significance: - The compound’s unique chemical structure (brominated phenyl group, hydroxyl functional group) suggests it could have pharmacological activity. - It may be studied for its antimicrobial, anti-inflammatory, or other therapeutic properties. 4. Future Prospects: - Ongoing research could lead to new drug candidates or biomedical innovations. - It may serve as a lead compound for further chemical modifications or optimization. 5. Challenges: - Research would need to address toxicity, bioavailability, and selectivity. - Preclinical and clinical trials would be necessary to validate its therapeutic potential. ### Key Takeaway: The compound 3-(2-bromo-3-methylphenyl)propan-1-ol represents a promising candidate for biomedical research and pharmaceutical development, with potential applications in drug discovery and therapeutic innovation. Its exploration could contribute to advancements in medical science, depending on the results of further studies. If you have a specific question or need further clarification about this compound, feel free to ask!